Cas no 653-21-4 (Pentafluorophenylacetic Acid)

Pentafluorophenylacetic Acid Properties

Names and Identifiers

• 2-(Perfluorophenyl)acetic acid
• Pentafluorophenylacetic Acid
• 2,3,4,5,6-Pentafluorophenylacetic acid
• 2-(2,3,4,5,6-pentafluorophenyl)acetic acid
• (Pentafluorophenyl)acetic acid
• LGCODSNZJOVMHV-UHFFFAOYSA-N
• 2,3,4,5,6-pentafluorphenylacetic acid
• Benzeneacetic acid, 2,3,4,5,6-pentafluoro-
• PentafluorophenylaceticAcid
• 2-(pentafluorophenyl)acetic acid
• +Expand

• MDL： MFCD00004316
• InChIKey： LGCODSNZJOVMHV-UHFFFAOYSA-N
• Inchi： 1S/C8H3F5O2/c9-4-2(1-3(14)15)5(10)7(12)8(13)6(4)11/h1H2,(H,14,15)
• SMILES： FC1C(=C(C(=C(C=1C([H])([H])C(=O)O[H])F)F)F)F
• BRN： 2056612

Computed Properties

• Exact Mass: 226.00500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Rotatable Bond Count: 2
• Monoisotopic Mass: 226.005
• Heavy Atom Count: 15
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 37.3

Experimental Properties

• LogP: 2.00920
• PSA: 37.30000
• Boiling Point: 235.3 °C at 760 mmHg
• Melting Point: 108.0 to 111.0 deg-C
• Flash Point: 96.1 °C
• Solubility: 95% ethanol: soluble50mg/mL, clear, colorless to very faintly yellow
• Color/Form: White lens powder.
• Solubility: Not determined.
• Density: 1.5096 (estimate)

Pentafluorophenylacetic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26;S36
• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Prompt：warning
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Pentafluorophenylacetic Acid Customs Data

• HS CODE：2916399090
• Customs Data：

  China Customs Code:

  2916399090

  Overview:

  2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

  Summary:

  2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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